N-(2-bromo-4,5-dimethoxybenzyl)-N,1-dimethyl-4-piperidinamine

• IUPAC Name: N-[(2-bromo-4,5-dimethoxyphenyl)methyl]-N,1-dimethylpiperidin-4-amine
• InChI: InChI=1S/C16H25BrN2O2/c1-18-7-5-13(6-8-18)19(2)11-12-9-15(20-3)16(21-4)10-14(12)17/h9-10,13H,5-8,11H2,1-4H3
• InChI Key: VWXRBXVGEREKRK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)CC2=CC(=C(C=C2Br)OC)OC
• Molecular Formula: C16H25BrN2O2
• Molecular Weight: 357.29 g/mol

Description

N-(2-bromo-4,5-dimethoxybenzyl)-N,1-dimethyl-4-piperidinamine, also known as BDB, is a chemical compound that belongs to the amphetamine class. It is a psychoactive drug that has been used recreationally for its euphoric and hallucinogenic effects. However, BDB has also been the subject of scientific research due to its potential therapeutic applications. In

Scientific Research Applications

N-(2-bromo-4,5-dimethoxybenzyl)-N,1-dimethyl-4-piperidinamine has been studied for its potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has been found to have antidepressant and anxiolytic effects in preclinical studies. This compound has also been investigated for its potential use in drug addiction treatment, as it has been shown to reduce the reinforcing effects of cocaine and methamphetamine.

Mechanism of Action

The exact mechanism of action of N-(2-bromo-4,5-dimethoxybenzyl)-N,1-dimethyl-4-piperidinamine is not fully understood, but it is believed to act primarily as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI). This means that it increases the levels of these neurotransmitters in the brain, leading to its psychoactive effects. This compound has also been shown to have affinity for the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. It has been found to increase heart rate and blood pressure, as well as cause pupil dilation and sweating. This compound has also been shown to increase the levels of the neurotransmitters serotonin, norepinephrine, and dopamine in the brain. These effects contribute to its psychoactive properties, including euphoria, increased sociability, and altered perception.

Advantages and Limitations for Lab Experiments

N-(2-bromo-4,5-dimethoxybenzyl)-N,1-dimethyl-4-piperidinamine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. This compound also has a well-established mechanism of action, which allows researchers to investigate its effects on specific neurotransmitter systems and receptors. However, this compound also has limitations, including its potential for abuse and its lack of specificity for certain neurotransmitter systems. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy for therapeutic use are not well established.

Future Directions

There are several future directions for research on N-(2-bromo-4,5-dimethoxybenzyl)-N,1-dimethyl-4-piperidinamine. One area of interest is its potential use in the treatment of depression and anxiety. Further studies are needed to determine its safety and efficacy in humans, as well as its optimal dosing and administration. This compound may also have potential for use in drug addiction treatment, and more research is needed to investigate its effects on drug-seeking behavior. Additionally, this compound could be used as a tool for investigating the role of specific neurotransmitter systems in the regulation of mood and behavior. Overall, this compound has potential for both therapeutic and research applications, and further studies are needed to fully understand its effects and potential uses.
In conclusion, this compound is a psychoactive drug that has been the subject of scientific research for its potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While there is still much to be learned about this compound, its potential for use in treating mental health disorders and addiction, as well as its use as a research tool, make it an interesting area of study for scientists and researchers.

Synthesis Methods

The synthesis of N-(2-bromo-4,5-dimethoxybenzyl)-N,1-dimethyl-4-piperidinamine involves the reaction of 2-bromo-4,5-dimethoxybenzaldehyde with N,N-dimethyl-4-piperidone in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using chromatography techniques. The chemical structure of this compound is shown below: